1-thyminylglucosamine-4,6-disulfate
1-thyminylglucosamine-4,6-disulfate
Brand Name:
Vulcanchem
CAS No.:
133906-27-1
VCID:
VC0139142
InChI:
InChI=1S/C11H17N3O12S2/c1-4-2-14(11(17)13-9(4)16)10-6(12)7(15)8(26-28(21,22)23)5(25-10)3-24-27(18,19)20/h2,5-8,10,15H,3,12H2,1H3,(H,13,16,17)(H,18,19,20)(H,21,22,23)/t5-,6-,7-,8-,10-/m1/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2C(C(C(C(O2)COS(=O)(=O)O)OS(=O)(=O)O)O)N
Molecular Formula:
C11H17N3O12S2
Molecular Weight:
447.4 g/mol
1-thyminylglucosamine-4,6-disulfate
CAS No.: 133906-27-1
Main Products
VCID: VC0139142
Molecular Formula: C11H17N3O12S2
Molecular Weight: 447.4 g/mol
| CAS No. | 133906-27-1 |
|---|---|
| Product Name | 1-thyminylglucosamine-4,6-disulfate |
| Molecular Formula | C11H17N3O12S2 |
| Molecular Weight | 447.4 g/mol |
| IUPAC Name | [(2R,3S,4R,5R,6R)-5-amino-4-hydroxy-6-(5-methyl-2,4-dioxopyrimidin-1-yl)-2-(sulfooxymethyl)oxan-3-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C11H17N3O12S2/c1-4-2-14(11(17)13-9(4)16)10-6(12)7(15)8(26-28(21,22)23)5(25-10)3-24-27(18,19)20/h2,5-8,10,15H,3,12H2,1H3,(H,13,16,17)(H,18,19,20)(H,21,22,23)/t5-,6-,7-,8-,10-/m1/s1 |
| Standard InChIKey | UZYIVVYUIHQPIP-VRRGKTLJSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)COS(=O)(=O)O)OS(=O)(=O)O)O)N |
| SMILES | CC1=CN(C(=O)NC1=O)C2C(C(C(C(O2)COS(=O)(=O)O)OS(=O)(=O)O)O)N |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2C(C(C(C(O2)COS(=O)(=O)O)OS(=O)(=O)O)O)N |
| Synonyms | 1-TGADS 1-thyminyl-D-glucosamine-4,6-disulfate 1-thyminylglucosamine-4,6-disulfate |
| PubChem Compound | 125808 |
| Last Modified | Nov 11 2021 |
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